Cas no 1105208-42-1 (2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide)

2-[6-[(4-Chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide is a heterocyclic compound featuring a fused triazolopyridazine core with a chlorophenylthioether substituent and an acetamide functional group. This structure imparts potential bioactivity, making it of interest in medicinal chemistry and pharmaceutical research. The presence of the chlorophenyl group enhances lipophilicity, while the acetamide moiety may contribute to hydrogen bonding interactions, improving target binding affinity. The triazolopyridazine scaffold is known for its versatility in drug design, often associated with anti-inflammatory, antimicrobial, or CNS-targeting properties. This compound's synthetic accessibility and structural modularity further support its utility as an intermediate in developing novel therapeutic agents.
2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide structure
1105208-42-1 structure
Product Name:2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
CAS No:1105208-42-1
MF:C14H12ClN5O2S
MW:349.795379638672
CID:5393225
Update Time:2025-10-14

2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
    • Inchi: 1S/C14H12ClN5O2S/c15-10-3-1-9(2-4-10)8-23-13-6-5-12-17-19(7-11(16)21)14(22)20(12)18-13/h1-6H,7-8H2,(H2,16,21)
    • InChI Key: IPNCFQVCDHEDLJ-UHFFFAOYSA-N
    • SMILES: C(N)(=O)CN1C(=O)N2C(=N1)C=CC(SCC1=CC=C(Cl)C=C1)=N2

2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide Pricemore >>

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